N-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-2,5-dimethoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H26N2O4S/c1-13-6-7-18-17(10-13)16(15(3)23-18)8-9-22-28(24,25)21-12-19(26-4)14(2)11-20(21)27-5/h6-7,10-12,22-23H,8-9H2,1-5H3
• InChI Key: UZUKVZXSEVWMRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2CCNS(=O)(=O)C3=C(C=C(C(=C3)OC)C)OC)C
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

The compound “N-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The molecule also has a benzenesulfonamide group, which is often found in drugs and has various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the 2,5-dimethylindole and 2,5-dimethoxy-4-methylbenzenesulfonamide moieties. These could then be coupled using a variety of methods, depending on the specific functional groups present.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques would provide information about the connectivity of the atoms, the presence of functional groups, and the 3D structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the functional groups present. The indole ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The benzenesulfonamide group could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. For example, the presence of the sulfonamide group could enhance its water solubility.

Scientific Research Applications

Antimicrobial Activity

• The compound has been investigated for its antimicrobial properties. . These findings are crucial in the context of drug-resistant bacterial infections, where novel antibacterial agents are urgently needed.

Targeting FtsZ Protein

• FtsZ is a key functional protein involved in bacterial cell division. It is considered a potential target for developing novel antibacterial agents. .

Drug Development

• Benzophenone, indole, and benzimidazole moieties are essential frameworks in drug discovery. .

Chemical Properties

• The compound’s chemical structure includes an indole moiety, which is known for its diverse biological activities. .

Energetic Materials Research: (Related Compound):

• While not directly about the compound , related compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been studied for their energetic properties. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs that contain an indole ring or a sulfonamide group act by binding to specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could lead to the development of new drugs or other useful products.